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Compound of Interest

Compound Name: Dipentyl adipate

Cat. No.: B084547 Get Quote

CAS Number: 14027-78-2

IUPAC Name: dipentyl hexanedioate

This technical guide provides an in-depth overview of Dipentyl Adipate, a dialkyl ester of

adipic acid. The information is tailored for researchers, scientists, and professionals in drug

development, focusing on its chemical properties, synthesis, analytical methods, and

toxicological profile. While not extensively documented as a direct pharmaceutical excipient, its

properties are analogous to other dialkyl adipates used in various industrial and cosmetic

applications, and the broader class of adipate-based polymers is emerging in drug delivery

research.

Physicochemical and Toxicological Data
The following tables summarize key quantitative data for Dipentyl Adipate. Toxicological data

is primarily based on studies of structurally similar dialkyl adipates, such as dibutyl adipate, and

is provided for context.

Table 1: Physicochemical Properties of Dipentyl Adipate
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Property Value Source

Molecular Formula C16H30O4 --INVALID-LINK--

Molecular Weight 286.41 g/mol --INVALID-LINK--

Boiling Point
326.60 °C (estimated at 760

mmHg)
--INVALID-LINK--

Melting Point -14 °C --INVALID-LINK--

Water Solubility
0.4248 mg/L at 25 °C

(estimated)
--INVALID-LINK--

logP (o/w) 5.026 (estimated) --INVALID-LINK--

Table 2: Summary of Toxicological Data for Structurally Related Adipates (e.g., Dibutyl Adipate)

Endpoint Result Notes

Acute Oral Toxicity
Low toxicity (LD50 > 2 g/kg in

rats for Dibutyl Adipate)
[1][2]

Dermal Irritation
None to minimal irritation in

animal studies
[1]

Skin Sensitization

Not a sensitizer in guinea pig

maximization study (Dibutyl

Adipate at 25%)

[1]

Genotoxicity

Not genotoxic in bacterial and

mammalian test systems

(Dibutyl Adipate)

[1]

Experimental Protocols
The following are representative experimental protocols for the synthesis and analysis of

Dipentyl Adipate, based on established methods for similar dialkyl adipates.[3][4]

Synthesis of Dipentyl Adipate via Fischer Esterification
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Objective: To synthesize Dipentyl Adipate from adipic acid and n-pentanol.

Materials:

Adipic acid

n-pentanol

Sulfuric acid (or another suitable acid catalyst like p-toluenesulfonic acid)

Toluene (for azeotropic removal of water)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask, Dean-Stark apparatus, condenser, heating mantle, separatory funnel,

rotary evaporator.

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add adipic

acid (1.0 eq), n-pentanol (2.2 eq), and toluene.

Add a catalytic amount of concentrated sulfuric acid (e.g., 0.02 eq).

Heat the mixture to reflux. Water produced during the esterification will be collected in the

Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, or until

TLC/GC analysis indicates the consumption of the limiting reagent (adipic acid).

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove

toluene and excess n-pentanol.

For higher purity, the crude product can be purified by vacuum distillation.

Quality Control and Analysis
Objective: To confirm the identity and purity of the synthesized Dipentyl Adipate.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

Column: A non-polar capillary column (e.g., DB-5MS).

Injector Temperature: 250-280 °C.

Oven Program: Start at a suitable temperature (e.g., 100 °C), ramp up to a final temperature

(e.g., 280 °C) to ensure elution.

Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of

m/z 50-500.

Expected Outcome: A single major peak at the expected retention time. The mass spectrum

should be consistent with the structure of Dipentyl Adipate, showing characteristic fragment

ions.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Deuterated chloroform (CDCl3).

¹H NMR: Expected signals would include a triplet around 4.0 ppm (for the -O-CH₂- protons),

multiplets for the other methylene groups of the pentyl chain and the adipate backbone, and

a triplet around 0.9 ppm for the terminal methyl groups.

¹³C NMR: Expected signals would include a peak around 173 ppm for the ester carbonyl

carbon, a peak around 65 ppm for the -O-CH₂- carbon, and several other peaks in the

aliphatic region for the remaining methylene carbons.
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Biological Fate and Relevance to Drug Development
While specific data on Dipentyl Adipate's interaction with signaling pathways is not available,

its likely metabolic fate is through hydrolysis by esterase enzymes, a common pathway for

ester-containing compounds.[5][6] This process is relevant for understanding its

biocompatibility and potential degradation profile if used in a drug delivery system.

The biodegradation of adipate plasticizers is understood to proceed via hydrolysis of the ester

bonds, yielding adipic acid and the corresponding alcohol (n-pentanol in this case).[5][6] Adipic

acid can then be further metabolized and enter central metabolic pathways.

Caption: Metabolic pathway of Dipentyl Adipate.

In the context of drug development, while simple dialkyl adipates like Dipentyl Adipate are

primarily used as plasticizers and solvents in cosmetics, the underlying adipate chemistry is of

growing interest.[4] Polymers based on adipic acid, such as poly(glycerol adipate), are being

explored as biodegradable nanocarriers for drug delivery applications.[7][8] These polymers

offer advantages like biocompatibility and the potential for controlled drug release. The low

toxicity profile of adipate esters in general supports the biocompatibility of these related

polymers.[1][5] Therefore, understanding the fundamental properties of simple adipate esters

like Dipentyl Adipate can provide valuable insights for the design and evaluation of these

more complex drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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